Cas no 2694733-89-4 (N-(5-{3-azabicyclo3.2.1octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide)

• Product Name: N-(5-{3-azabicyclo3.2.1octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide
• CAS No: 2694733-89-4
• MF: C₂₀H₂₄N₂O₅S₂
• MW: 436.544962882996
• CID: 5943821
• PubChem ID: 165943104
• Update Time: 2025-05-23

N-(5-{3-azabicyclo3.2.1octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{3-azabicyclo3.2.1octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide
• 2694733-89-4
• N-(5-((3-Azabicyclo[3.2.1]octan-3-yl)sulfonyl)-2-methoxyphenyl)benzenesulfonamide
• EN300-33037596
• N-(5-{3-azabicyclo[3.2.1]octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide

• Inchi： 1S/C20H24N2O5S2/c1-27-20-10-9-18(29(25,26)22-13-15-7-8-16(11-15)14-22)12-19(20)21-28(23,24)17-5-3-2-4-6-17/h2-6,9-10,12,15-16,21H,7-8,11,13-14H2,1H3
• InChI Key： RCOYNUDOIPBFPH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)NS(C1C=CC=CC=1)(=O)=O)OC)(N1CC2CCC(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 436.11266422g/mol
• Monoisotopic Mass: 436.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Additional information on N-(5-{3-azabicyclo3.2.1octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide

Research Briefing on N-(5-{3-azabicyclo[3.2.1]octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide (CAS: 2694733-89-4)

In recent years, the compound N-(5-{3-azabicyclo[3.2.1]octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide (CAS: 2694733-89-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique 3-azabicyclo[3.2.1]octane scaffold, has shown promising potential in various therapeutic applications, particularly as a modulator of protein-protein interactions (PPIs) and enzyme inhibition. The compound's structural complexity and functional versatility make it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation is its role as a selective inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. Preliminary data suggest that the 3-azabicyclo[3.2.1]octane moiety enhances binding affinity and selectivity towards specific CA isoforms, which could be leveraged for the treatment of conditions such as glaucoma, epilepsy, and cancer. Additionally, the compound's sulfonamide group has been shown to participate in critical hydrogen bonding interactions with active site residues, further stabilizing the enzyme-inhibitor complex.

Another notable aspect of N-(5-{3-azabicyclo[3.2.1]octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide is its potential application in targeting G-protein-coupled receptors (GPCRs). GPCRs represent one of the most important drug target classes, and the unique structural features of this compound may enable the development of novel allosteric modulators. Recent in vitro and in vivo studies have demonstrated its ability to modulate receptor signaling pathways with high specificity, offering new avenues for the treatment of neurological and metabolic disorders.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient production of derivatives with improved pharmacokinetic properties. For instance, modifications to the methoxyphenyl and benzenesulfonamide groups have yielded analogs with enhanced solubility and bioavailability, addressing some of the challenges associated with the parent compound. These developments underscore the importance of structure-activity relationship (SAR) studies in refining the therapeutic potential of this chemical entity.

In conclusion, N-(5-{3-azabicyclo[3.2.1]octane-3-sulfonyl}-2-methoxyphenyl)benzenesulfonamide (CAS: 2694733-89-4) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, coupled with ongoing advancements in synthetic chemistry, position it as a promising candidate for further preclinical and clinical evaluation. Future research should aim to explore its full therapeutic spectrum and address any potential limitations, such as off-target effects or metabolic stability, to fully realize its clinical potential.